3-[(4aR*,7aS*)-4-{[methyl(phenyl)amino]carbonyl}-6,6-dioxidohexahydrothieno[3,4-b]pyrazin-1(2H)-yl]propanoic acid

• IUPAC Name: 3-[(4aR,7aS)-4-[methyl(phenyl)carbamoyl]-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-1-yl]propanoic acid
• InChI: InChI=1S/C17H23N3O5S/c1-18(13-5-3-2-4-6-13)17(23)20-10-9-19(8-7-16(21)22)14-11-26(24,25)12-15(14)20/h2-6,14-15H,7-12H2,1H3,(H,21,22)/t14-,15+/m1/s1
• InChI Key: BKJOJVVJZMNWKG-CABCVRRESA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)N2CCN(C3C2CS(=O)(=O)C3)CCC(=O)O
• Isomeric SMILES: CN(C1=CC=CC=C1)C(=O)N2CCN([C@H]3[C@@H]2CS(=O)(=O)C3)CCC(=O)O
• Molecular Formula: C17H23N3O5S
• Molecular Weight: 381.4 g/mol

Description

3-[(4aR*,7aS*)-4-{[methyl(phenyl)amino]carbonyl}-6,6-dioxidohexahydrothieno[3,4-b]pyrazin-1(2H)-yl]propanoic acid is a useful research compound. Its molecular formula is C17H23N3O5S and its molecular weight is 381.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 381.13584202 g/mol and the complexity rating of the compound is 641. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Phloretic Acid as a Renewable Building Block

Phloretic acid, a naturally occurring phenolic compound, is explored for enhancing the reactivity of -OH bearing molecules towards benzoxazine ring formation, as a sustainable alternative to phenol. This approach enables the production of almost 100% bio-based benzoxazine end-capped molecules, suggesting potential applications in developing sustainable materials with suitable thermal and thermo-mechanical properties for a wide range of applications (Acerina Trejo-Machin et al., 2017).

Practical Synthesis of CCR5 Antagonist

A practical method for synthesizing an orally active CCR5 antagonist demonstrates the capabilities of complex organic synthesis in developing pharmaceutical agents. This process highlights the importance of efficient synthesis methods in drug discovery and development (T. Ikemoto et al., 2005).

Synthesis and Antimicrobial Activity of Derivatives

The synthesis of derivatives containing hydrazide, pyrrole, and chloroquinoxaline moieties and their good antimicrobial activity against specific bacteria and fungi indicate the potential for discovering new antimicrobial agents. This research underscores the role of synthetic chemistry in creating novel compounds with biological applications (Kristina Mickevičienė et al., 2015).

Generation of Flavors from Amino Acids and Carbonyls

The study on generating flavors from various amino acids and carbonyls in cheese highlights the application of chemical reactions in food science and technology. It demonstrates how understanding the chemical basis of flavor generation can improve food processing and product development (Rosita Griffith & E. Hammond, 1989).